Cas no 100953-18-2 (Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-)

• Product Name: Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-
• CAS No: 100953-18-2
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1127740
• Update Time: 2024-07-27

Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, [(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-
• Acetaldehyde, 2-[(4-methyl-2-oxo-2H-1-benzopyran-7-yl)oxy]-

• Inchi： 1S/C12H10O4/c1-8-6-12(14)16-11-7-9(15-5-4-13)2-3-10(8)11/h2-4,6-7H,5H2,1H3
• InChI Key： YNLRFNYCXZLVGW-UHFFFAOYSA-N
• SMILES： C(=O)COC1=CC=C2C(=C1)OC(=O)C=C2C

Computed Properties

• Exact Mass: 218.0579

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Melting Point: 150-152 °C(Solv: xylene (1330-20-7))
• Boiling Point: 406.9±45.0 °C(Predicted)
• PSA: 52.6